Cas no 878111-17-2 ((S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate)

(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate structure
878111-17-2 structure
Product Name:(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
CAS No:878111-17-2
MF:C36H17F12O4P
MW:772.47239279747
MDL:MFCD08689863
CID:710128
PubChem ID:24885639
Update Time:2025-09-23

(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Chemical and Physical Properties

Names and Identifiers

    • Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin,2,6-bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-, 4-oxide, (11bS)-
    • (S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • (S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
    • (11bS)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
    • (R)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binapthyl-2,2'-diyl hydrogenphosphate
    • C36H17F12O4P
    • 2,6-bis(3,5-bis(trifluoromethyl)phenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
    • (S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binapthyl-2,2'-diyl hydrogenphosphate
    • FT
    • (S)-3,3′-Bis[3,5-bis(trifluoromethyl)phenyl]-2,2′-dihydroxy-1,1′-binaphthalene cyclic phosphate
    • (11bR)-2,6-Bis(3,5-bis(trifluoromethyl)phenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
    • CS-0028398
    • SS-4777
    • (11bS)-2,6-Bis(3,5-bis(trifluoromethyl)phenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
    • (R)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diyl Hydrogen Phosphate
    • 10,16-bis[3,5-bis(trifluoromethyl)phenyl]-13-hydroxy-12,14-dioxa-13$l^{5-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide
    • (S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1 inverted exclamation marka-binaphthyl-2,2'-diyl hydrogenphosphate
    • SY224012
    • MFCD08689863
    • 10,16-bis[3,5-bis(trifluoromethyl)phenyl]-13-hydroxy-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide
    • DTXSID70466770
    • 2,6-Bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-4H-4lambda~5~-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-one
    • Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin,2,6-bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-, 4-oxide, (11bR)-
    • (R)-3,3 inverted exclamation marka-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1 inverted exclamation marka-binaphthyl-2,2 inverted exclamation marka-diyl hydrogenphosphate
    • (R)-2,6-bis(3,5-bis(trifluoromethyl)phenyl)-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
    • 10,16-BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-13-HYDROXY-12,14-DIOXA-13??-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-ONE
    • (11bR)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee)
    • SCHEMBL297206
    • (11bR)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 95%, 99% ee
    • (11bS)-2,6-Bis[3,5-bis(trifluoromethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee)
    • AKOS015901915
    • (R)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binapthyl-2,2'-diylhydrogenphosphate
    • (R)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diylHydrogenPhosphate
    • (11bS)-2,6-Bis(3,5-bis(trifluoromethyl)phenyl)-4-hydroxydinaphtho[2,1-d:1 inverted exclamation mark ,2 inverted exclamation mark -f][1,3,2]dioxaphosphepine 4-Oxide
    • D72689
    • 878111-17-2
    • (S)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-2,2'-dihydroxy-1,1'-binaphthalene cyclic phosphate
    • (11bS)-26-Bis[35-bis(trifluoromethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[21-d:1'2'-f][132]dioxaphosphepin
    • (S)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-bi-2-naphthol cyclic monophosphate
    • (R)-3,3'-Bis[3,5-bis(trifluoromethyl)phenyl]-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate, 95%
    • 791616-62-1
    • MDL: MFCD08689863
    • Inchi: 1S/C36H17F12O4P/c37-33(38,39)21-9-19(10-22(15-21)34(40,41)42)27-13-17-5-1-3-7-25(17)29-30-26-8-4-2-6-18(26)14-28(32(30)52-53(49,50)51-31(27)29)20-11-23(35(43,44)45)16-24(12-20)36(46,47)48/h1-16H,(H,49,50)
    • InChI Key: DQORDVSQWPKAQJ-UHFFFAOYSA-N
    • SMILES: O=P1(OC2C(C3C=C(C(F)(F)F)C=C(C(F)(F)F)C=3)=CC3C(C=2C2C(=C(C4C=C(C(F)(F)F)C=C(C(F)(F)F)C=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O

Computed Properties

  • Exact Mass: 772.0672840g/mol
  • Monoisotopic Mass: 772.0672840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 2
  • Complexity: 1210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: 171-177 °C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Vapor Pressure: No data available

(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:Store at 4 ° C, -4 ° C is better

(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Pricemore >>

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(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Diethyl ether ,  Hexane ;  45 min, rt
1.2 5 h, 0 - 5 °C; 5 °C → -78 °C
1.3 Reagents: Triethylborane ;  10 min, -78 °C; -78 °C → rt; 15 h, rt; rt → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  0 °C; 0 °C → 5 °C; 3 h, 5 °C
2.1 Reagents: Barium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  24 h, reflux
2.2 Reagents: Boron tribromide Solvents: Dichloromethane ;  10 min, 0 °C; 0 °C → rt; 18 h, rt; rt → 0 °C
2.3 Reagents: Water ;  0 °C
3.1 Reagents: Pyridine ,  Phosphorus oxychloride Solvents: Pyridine ;  rt; 5 h, rt
3.2 Reagents: Water ;  0 °C
3.3 Reagents: Hydrochloric acid Solvents: Water ;  2 h, reflux
Reference
An effective route to fluorine containing asymmetric α-aminophosphonates using chiral Bronsted acid catalyst
Bhadury, Pinaki S.; et al, Chirality, 2009, 21(5), 547-557

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Palladium diacetate ,  4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2,3-dihydro-1,3-benzoxaphosphole Solvents: 2-Methyltetrahydrofuran ,  Water ;  rt → 70 °C; 2 - 4 h, 70 °C
2.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  < 30 °C; 1.5 h, 80 °C; 80 °C → 40 °C
2.2 Reagents: Water ;  10 min, 40 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ;  40 °C; 40 °C → 100 °C; 1 h, 100 °C
Reference
Ligand-Accelerated Stereoretentive Suzuki-Miyaura Coupling of Unprotected 3,3'-Dibromo-BINOL
Qu, Bo; et al, Journal of Organic Chemistry, 2016, 81(3), 745-750

Production Method 3

Reaction Conditions
1.1 Reagents: Barium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  24 h, reflux
1.2 Reagents: Boron tribromide Solvents: Dichloromethane ;  10 min, 0 °C; 0 °C → rt; 18 h, rt; rt → 0 °C
1.3 Reagents: Water ;  0 °C
2.1 Reagents: Pyridine ,  Phosphorus oxychloride Solvents: Pyridine ;  rt; 5 h, rt
2.2 Reagents: Water ;  0 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ;  2 h, reflux
Reference
An effective route to fluorine containing asymmetric α-aminophosphonates using chiral Bronsted acid catalyst
Bhadury, Pinaki S.; et al, Chirality, 2009, 21(5), 547-557

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  0.5 h, rt
1.2 rt; 5 h, rt
1.3 Reagents: Water ;  2 h, reflux
2.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Diethyl ether ,  Hexane ;  45 min, rt
2.2 5 h, 0 - 5 °C; 5 °C → -78 °C
2.3 Reagents: Triethylborane ;  10 min, -78 °C; -78 °C → rt; 15 h, rt; rt → 0 °C
2.4 Reagents: Hydrochloric acid Solvents: Water ;  0 °C; 0 °C → 5 °C; 3 h, 5 °C
3.1 Reagents: Barium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  24 h, reflux
3.2 Reagents: Boron tribromide Solvents: Dichloromethane ;  10 min, 0 °C; 0 °C → rt; 18 h, rt; rt → 0 °C
3.3 Reagents: Water ;  0 °C
4.1 Reagents: Pyridine ,  Phosphorus oxychloride Solvents: Pyridine ;  rt; 5 h, rt
4.2 Reagents: Water ;  0 °C
4.3 Reagents: Hydrochloric acid Solvents: Water ;  2 h, reflux
Reference
An effective route to fluorine containing asymmetric α-aminophosphonates using chiral Bronsted acid catalyst
Bhadury, Pinaki S.; et al, Chirality, 2009, 21(5), 547-557

(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Raw materials

(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Preparation Products

(S)-(+)-3,3'-Bis(3,5-bis(trifluoromethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Related Literature

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